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An In-depth Analysis of the Furofuran Lignan from Sesamum indicum

Sesamin, a prominent lignan isolated from sesame seeds (Sesamum indicum) and sesame oil,

has garnered significant attention within the scientific community for its diverse

pharmacological activities.[1] As a non-competitive inhibitor of the Δ5-desaturase enzyme and

an antagonist of nuclear receptors such as the Pregnane X Receptor (PXR), its potential

applications in metabolic regulation and drug development are areas of active investigation.[2]

[3] This guide provides a detailed technical overview of the chemical structure, physicochemical

properties, and analytical methodologies pertinent to sesamin, tailored for researchers,

chemists, and drug development professionals.

Chemical Identity and Structure
Sesamin is classified as a furofuran lignan, characterized by a central tetrahydro-furo[3,4-

c]furan ring system.[2] This core is symmetrically substituted at the 1 and 4 positions with 1,3-

benzodioxole (or methylenedioxyphenyl) groups. The naturally occurring and most studied form

is (+)-sesamin.

The stereochemistry of (+)-sesamin is crucial to its identity and is defined as (1S,3aR,4S,6aR).

[2] This specific spatial arrangement of the substituents on the fused furan rings dictates its

biological activity.
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The chemical structure of (+)-sesamin is depicted below, illustrating the core furofuran scaffold

and the attached benzodioxole moieties.
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Figure 1: Skeletal Diagram of (+)-Sesamin
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Figure 2: Sesamin's Antagonistic Action on the PXR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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